(Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-phenylpropanamide

• IUPAC Name: 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-phenylpropanamide
• InChI: InChI=1S/C19H16N2O2S2/c22-17(20-15-9-5-2-6-10-15)11-12-21-18(23)16(25-19(21)24)13-14-7-3-1-4-8-14/h1-10,13H,11-12H2,(H,20,22)/b16-13-
• InChI Key: BXPQWHGYMNATHL-SSZFMOIBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H16N2O2S2
• Molecular Weight: 368.5 g/mol

Description

(Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-phenylpropanamide, also known as BZP, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications in various diseases. BZP has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for drug development.

Scientific Research Applications

Antimicrobial and Anticancer Applications

• Antimicrobial Activity : Novel series of thiazolidinone derivatives have been synthesized and evaluated for their in vitro antimicrobial potentials against various bacterial and fungal strains. These compounds have shown significant antimicrobial activities, with some derivatives demonstrating potent inhibition against several Gram-positive bacteria, including multidrug-resistant clinical isolates, with minimum inhibitory concentration (MIC) values in a promising range (Deep et al., 2016; Ming-Xia Song et al., 2012).

• Anticancer Activity : Thiazolidinone derivatives have also been synthesized and assessed for their anticancer potential. Several compounds exhibited significant anticancer activities, highlighting their potential as therapeutic agents against various cancer cell lines. For example, some derivatives demonstrated notable inhibition against human tumor cell lines with average GI50 values, indicating their efficacy in anticancer applications (Holota et al., 2019; P. Gaikwad, 2017).

Anticonvulsant Activity and CNS Depressant Activity

• Anticonvulsant Activity : Thiazolidinone derivatives have been investigated for their central nervous system (CNS) depressant and anticonvulsant activities. Some derivatives showed good CNS depressant activity and provided protection in maximal electroshock seizure (MES) tests, indicative of their ability to inhibit seizure spread (A. P. Nikalje et al., 2015).

Synthesis and Characterization of Novel Derivatives

• Synthesis of Novel Derivatives : Research has also focused on the synthesis of novel thiazolidinone derivatives, exploring their structural characterization, biological activities, and potential applications. Studies have detailed the synthesis processes, structural elucidation, and the evaluation of biological activities, providing a foundation for further pharmaceutical development (S. Holota et al., 2019; N. Khelloul et al., 2016).